1-(4-isopropylphenyl)-N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-methyl-N-[2-(1-methylpyrazol-4-yl)ethyl]-5-oxo-1-(4-propan-2-ylphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H28N4O2/c1-15(2)17-5-7-19(8-6-17)25-14-18(11-20(25)26)21(27)23(3)10-9-16-12-22-24(4)13-16/h5-8,12-13,15,18H,9-11,14H2,1-4H3
• InChI Key: NHMSJNNFZVULAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)N(C)CCC3=CN(N=C3)C
• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol

Description

Synthesis Analysis

The synthesis of complex pyrazole derivatives, such as the compound , often involves the condensation of various precursors like amino pyrazoles with carbonyl groups under specific conditions to achieve the desired heterocyclic frameworks. For instance, ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products were synthesized via condensation of pyrazole-5-amine derivatives and activated carbonyl groups in refluxing acetic acid, showcasing a method that might be relevant to the synthesis of our compound of interest (Ghaedi et al., 2015).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by the presence of nitrogen atoms within the ring, contributing to the molecule's reactivity and interactions. Conformational analysis and comparative molecular field analysis (CoMFA) can be used to study these molecules' three-dimensional quantitative structure-activity relationship (QSAR) models, providing insights into their molecular interactions (Shim et al., 2002).